2-((6-(Azepan-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine
Overview
Description
“2-((6-(Azepan-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine” is a compound that can be used for pharmaceutical testing . It is a derivative of 2-aminopyrimidine, which has been studied for its antitrypanosomal and antiplasmodial activities .
Synthesis Analysis
The synthesis of 2-aminopyrimidine derivatives, which includes “this compound”, involves several steps. These steps include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrimidine ring, an azepane ring, and an ethan-1-amine group. The exact structure can be determined using techniques such as X-ray diffraction .Scientific Research Applications
Synthesis Techniques and Novel Compounds
- Novel Synthesis Methods: A study demonstrated a four-step synthesis of novel (S)-1-(heteroaryl)ethan-1-amines from (S)-Boc-alanine, including pyrimidin-4-yl derivatives, elucidating a method for creating compounds that could be precursors for further chemical synthesis or have biological activity (J. Svete et al., 2015).
Heterocyclic Chemistry
- Heterocyclic Compound Synthesis: Research into the synthesis of amino-substituted benzo[b]pyrimido[5,4-f]azepines describes an efficient method to produce these compounds, highlighting the versatility of pyrimidine derivatives in the creation of complex heterocyclic structures (Lina M Acosta Quintero et al., 2018).
Antimicrobial and Insecticidal Applications
- Antibacterial and Insecticidal Potential: A study on the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential shows that pyrimidine derivatives can be effective in pest control and fighting bacterial infections (P. P. Deohate et al., 2020).
Bioactive Compound Development
- Plant Growth Stimulation: Research on new 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide derivatives revealed pronounced plant growth-stimulating effects, suggesting that pyrimidine derivatives could be used in agriculture to enhance plant growth (V. A. Pivazyan et al., 2019).
Properties
IUPAC Name |
2-[6-(azepan-1-yl)pyrimidin-4-yl]oxyethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c13-5-8-17-12-9-11(14-10-15-12)16-6-3-1-2-4-7-16/h9-10H,1-8,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVAPVTUXPVCEKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=CC(=NC=N2)OCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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